![molecular formula C11H18O B8632843 4-Methyl-1-oxaspiro[5.5]undec-3-ene CAS No. 62062-94-6](/img/structure/B8632843.png)
4-Methyl-1-oxaspiro[5.5]undec-3-ene
Cat. No. B8632843
Key on ui cas rn:
62062-94-6
M. Wt: 166.26 g/mol
InChI Key: JDCVEHXGIMGDGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09187709B2
Procedure details
A mixture of p-TSA (20 g, 0.105 mol) and toluene (2 L) was heated to 115° C. To this mixture were added cyclohexanone (980 g, 10 mols) and isoprenol (946 g, 11 mols) and heated further for 3-6 h. Water was removed from the reaction azeotropically. The reaction mixture was then cooled to room temperature. The organic phase was washed with a 5% Na2CO3 solution, washed with water dried and concentrated and distilled further to provide 4-methyl-1-oxaspiro [5.5] undec-3-ene (1.32 kg) having a purity of 98% (sum of the isomers) for a total yield of 80%.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:7])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[CH3:8][C:9]([CH2:11][CH2:12]O)=[CH2:10]>CC1C=CC(S(O)(=O)=O)=CC=1.C1(C)C=CC=CC=1>[CH3:8][C:9]1[CH2:10][C:1]2([CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]2)[O:7][CH2:12][CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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980 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)=O
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|
Name
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|
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Quantity
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946 g
|
|
Type
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reactant
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Smiles
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CC(=C)CCO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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115 °C
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Other
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated further for 3-6 h
|
|
Duration
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4.5 (± 1.5) h
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CUSTOM
|
Type
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CUSTOM
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|
Details
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Water was removed from the reaction azeotropically
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The reaction mixture was then cooled to room temperature
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WASH
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Type
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WASH
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|
Details
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The organic phase was washed with a 5% Na2CO3 solution
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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DISTILLATION
|
Type
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DISTILLATION
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|
Details
|
distilled further
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CCOC2(C1)CCCCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.32 kg | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
